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Compound of Interest

Compound Name: 3-Acetamidopentanoic acid

Cat. No.: B15276059

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Acetamidopentanoic acid, also
known as N-Acetyl-L-norvaline, corresponding to CAS number 15891-50-6. This document
consolidates available data on its chemical and physical properties, safety information, and
insights into its potential biological significance, primarily drawing parallels with its parent
compound, L-norvaline. While specific experimental data for 3-Acetamidopentanoic acid is
limited in publicly accessible literature, this guide aims to provide a foundational understanding
for research and drug development professionals.

Chemical Identity and Physical Properties

3-Acetamidopentanoic acid is the N-acetylated derivative of L-norvaline, an isomer of the
more common amino acid valine.[1] The introduction of an acetyl group can significantly alter
the physicochemical properties and biological activity of the parent molecule.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source
CAS Number 15891-50-6 [2]
Molecular Formula C7H13NO3 [2]
Molecular Weight 159.18 g/mol [2]
IUPAC Name (2.8(:-2-acetamidopentanoic 2]

aci

N-Acetyl-L-norvaline, Ac-L-
Synonyms Nva-OH, Acetyl-L-2- [2][3]

aminovaleric acid

Computed XLogP3 0.2 [2]

Computed Polar Surface Area 66.4 A2 [2]

Table 2: Physical Properties of the Related Compound L-Norvaline

Property Value Source
Melting Point >300 °C (decomposes) [4]
Boiling Point 310 °C (predicted) [5]
Solubility in Water 100 mg/mL at 18 °C [1]
Appearance White crystalline powder [5]

Note: Experimental physical properties for 3-Acetamidopentanoic acid are not readily
available in the cited literature. The data for L-norvaline is provided for reference.

Safety and Handling

According to available Safety Data Sheets (SDS), 3-Acetamidopentanoic acid is classified as
an irritant.[2]

Table 3: GHS Hazard Statements
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Hazard Code Description Source
H315 Causes skin irritation [2]
H319 Causes serious eye irritation [2]
H335 May cause respiratory irritation  [2]

Standard laboratory safety protocols should be followed when handling this compound. This
includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a
lab coat. Work should be conducted in a well-ventilated area.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-Acetamidopentanoic
acid was not found in the reviewed literature, a general approach involves the acetylation of
the amino group of L-norvaline. A patent for the synthesis of L-norvaline describes a multi-step
process starting from n-valeric acid.[6] A common method for N-acetylation of amino acids is

the reaction with acetic anhydride.[7]

Logical Workflow for Potential Synthesis:

L-Norvaline

Acetylation Reaction - 3-Acetamidopentanoic acid

Acetic Anhydride

Click to download full resolution via product page

Caption: A potential synthetic workflow for 3-Acetamidopentanoic acid from L-norvaline.

Biological Activity and Potential Applications in
Drug Development
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Direct studies on the biological activity of 3-Acetamidopentanoic acid are scarce. However,
the activity of its parent compound, L-norvaline, offers significant insights into its potential areas
of interest for research and drug development.

Arginase Inhibition and Nitric Oxide Production

L-norvaline is a known inhibitor of the enzyme arginase.[8][9] Arginase competes with nitric
oxide synthase (NOS) for their common substrate, L-arginine. By inhibiting arginase, L-
norvaline can increase the bioavailability of L-arginine for NOS, potentially leading to increased
production of nitric oxide (NO).[8] NO is a critical signaling molecule involved in various
physiological processes, including vasodilation, neurotransmission, and immune responses.

Signaling Pathway of L-Norvaline's Effect on Nitric Oxide Production:

L-Arginine Metabolism

Nitric Oxide Synthase .
(NOS)

;

Arginase |—— | Urea + L-Ornithine

Nitric Oxide (NO)

L-Arginine

o |
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Click to download full resolution via product page
Caption: L-Norvaline inhibits arginase, increasing L-arginine for NO synthesis.

The acetylation of L-norvaline to form 3-Acetamidopentanoic acid may alter its binding affinity
for arginase and its overall pharmacokinetic profile. Further research is needed to determine if
3-Acetamidopentanoic acid retains or modifies this inhibitory activity.

Neurodegenerative Diseases
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Research has explored the therapeutic potential of L-norvaline in models of Alzheimer's
disease.[10][11] Studies in a triple-transgenic mouse model of Alzheimer's showed that L-
norvaline treatment could reverse cognitive decline, reduce beta-amyloid plaques, and alleviate
microgliosis.[10] These neuroprotective effects are thought to be linked to the inhibition of
arginase and the modulation of inflammatory pathways.[10] A bioinformatic analysis identified
several key signaling pathways activated by L-norvaline treatment, including the ERK/MAPK
signaling pathway, which is crucial for cell survival and neuroplasticity.[10][12]

Experimental Workflow for Investigating Neuroprotective Effects:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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